Cas no 1704335-71-6 (4-(3-chloro-4-fluorophenyl)but-3-en-2-amine)

• Product Name: 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine
• CAS No: 1704335-71-6
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 6014842
• PubChem ID: 103091563
• Update Time: 2025-10-21

4-(3-chloro-4-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine
• 1704335-71-6
• EN300-1985386

• Inchi： 1S/C10H11ClFN/c1-7(13)2-3-8-4-5-10(12)9(11)6-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： HMQDDYNMORLJRG-NSCUHMNNSA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C/C(C)N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine

Comprehensive Overview of 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine (CAS No. 1704335-71-6)

The compound 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine (CAS No. 1704335-71-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloro-fluorophenyl moiety and an amine functional group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

In recent years, the scientific community has focused on optimizing the synthesis of 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine to improve yield and purity. This aligns with the broader trend of green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods. The compound's halogenated aromatic structure also makes it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry, a topic frequently searched by students and professionals alike.

Another area of interest is the compound's potential role in precursor development for fluorescence probes and imaging agents. With the growing emphasis on diagnostic tools and precision medicine, researchers are exploring how derivatives of 1704335-71-6 can be tailored for bioimaging applications. This ties into popular search queries such as "how to design fluorescent labels for cellular imaging" and "amine-based probes for diagnostics."

From a commercial perspective, 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the demand for high-purity intermediates. This trend reflects the broader shift toward outsourced R&D in the pharmaceutical sector, a hot topic in business and scientific forums.

Safety and handling of CAS No. 1704335-71-6 are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended. This aligns with the increasing public awareness of chemical safety and workplace hygiene, driven by global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, 4-(3-chloro-4-fluorophenyl)but-3-en-2-amine represents a compelling case study in modern chemical research. Its applications span drug development, diagnostics, and material science, making it a valuable subject for both academic and industrial audiences. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation in chemistry and interdisciplinary research.